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Compound of Interest

Compound Name: ADDA 5 hydrochloride

Cat. No.: B1665517 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of ADDA
5 hydrochloride, a partial non-competitive inhibitor of cytochrome c oxidase (CcO).[1] Given

the absence of a specific Safety Data Sheet (SDS) for ADDA 5 hydrochloride, the following

procedures are based on the known chemical properties of hydrochloride salts of complex

organic molecules and general laboratory safety protocols. It is imperative to handle this

compound with care, assuming it may be toxic if swallowed or may cause genetic defects,

similar to other complex hydrochloride salts.[2]

I. Immediate Safety and Handling Precautions
Before handling ADDA 5 hydrochloride, it is crucial to be familiar with its hazard profile and to

use appropriate Personal Protective Equipment (PPE).

A. Hazard Profile

As a hydrochloride salt of a complex organic molecule, ADDA 5 hydrochloride should be

treated as a hazardous substance. The primary concerns include:

Oral Toxicity: Similar compounds are toxic if swallowed.[2][3]

Potential for Genetic Defects: Some complex organic hydrochloride salts are suspected of

causing genetic defects.[2]
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Irritation: May cause skin and eye irritation upon contact.

Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.

B. Personal Protective Equipment (PPE)

All personnel handling ADDA 5 hydrochloride must wear the following PPE:

Eye Protection: Safety glasses with side shields or chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: A NIOSH-approved respirator is recommended if handling large

quantities or if there is a risk of dust generation.

II. Quantitative Data Summary
The following table summarizes key quantitative data for ADDA 5 hydrochloride.

Property Value Source

Molecular Formula C24H36ClNO2 [4]

Molecular Weight 406.0 g/mol [4]

IC50 for purified CcO from

human glioma
18.93 µM [1]

IC50 for purified CcO from

bovine heart
31.82 µM [1]

III. Step-by-Step Disposal Protocol
The recommended disposal procedure for ADDA 5 hydrochloride involves neutralization of

the hydrochloride salt followed by disposal as hazardous chemical waste in accordance with

local, state, and federal regulations.
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A. Materials Required

Appropriate PPE (see section I.B)

Sodium bicarbonate (NaHCO3) or a 5% sodium hydroxide (NaOH) solution

pH indicator strips or a calibrated pH meter

Two appropriately sized and labeled waste containers (one for the neutralized solution, one

for contaminated solid waste)

Chemical fume hood

B. Experimental Protocol for Neutralization and Disposal

Work in a Fume Hood: Perform all steps of the disposal procedure within a certified chemical

fume hood to minimize inhalation exposure.

Prepare for Neutralization:

For solid ADDA 5 hydrochloride, dissolve it in a suitable solvent (e.g., water or ethanol)

in a beaker.

For a solution of ADDA 5 hydrochloride, ensure it is in a container that allows for the

addition of a neutralizing agent.

Neutralization:

Slowly add a weak base, such as sodium bicarbonate, or a dilute solution of a strong base

like 5% sodium hydroxide, to the ADDA 5 hydrochloride solution while stirring.

Monitor the pH of the solution using pH strips or a pH meter.

Continue adding the base until the pH of the solution is between 6.0 and 8.0. Be cautious

as the neutralization reaction may be exothermic.

Waste Collection:
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Once neutralized, transfer the solution to a clearly labeled hazardous waste container. The

label should include the chemical name ("Neutralized ADDA 5 hydrochloride solution")

and any other information required by your institution's waste management guidelines.

Disposal of Contaminated Materials:

Dispose of all contaminated materials, including gloves, weigh boats, and pipette tips, in a

separate, clearly labeled solid hazardous waste container.

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste containers through your

institution's Environmental Health and Safety (EHS) office. Do not pour the neutralized

solution or any other form of ADDA 5 hydrochloride down the drain.[5]

IV. Visual Guides
A. Disposal Workflow

The following diagram illustrates the step-by-step workflow for the proper disposal of ADDA 5
hydrochloride.
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Caption: Workflow for the safe disposal of ADDA 5 hydrochloride.

B. Mechanism of Action: Inhibition of Cytochrome c Oxidase
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ADDA 5 hydrochloride acts as a partial non-competitive inhibitor of cytochrome c oxidase

(Complex IV), the terminal enzyme of the mitochondrial electron transport chain.[1] This

diagram illustrates the disruption of the electron transport chain by an inhibitor.
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Caption: Inhibition of Complex IV by ADDA 5 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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